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Compound of Interest

Compound Name: Dicopper chloride trihydroxide
CAS No.: 1306-85-0
Cat. No.: B1250067
Get Quote
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An In-depth Technical Guide to Dicopper Chloride Trihydroxide: CAS Number and Safety
Profile

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dicopper chloride trihydroxide, also known as tribasic copper chloride (TBCC), copper
oxychloride, or copper hydroxychloride, is an inorganic compound with the chemical formula
Cuz(OH)sCl.[1] It is a green or dark green crystalline powder that is practically insoluble in
water but soluble in dilute acids and ammonia water.[2] This compound is registered under the
CAS (Chemical Abstracts Service) number 1332-65-6.[2][3][4][5] Due to its fungicidal
properties, it finds extensive use in agriculture to protect crops from various plant diseases.[4] It
is also utilized as a wood preservative, a biocide in antifouling paints for marine applications,
and as a blue/green coloring agent in pyrotechnics.[1][4] Given its widespread application and
inherent toxicity, a thorough understanding of its safety profile is critical for professionals
handling this substance.
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Physicochemical and Safety Data

The following table summarizes the key quantitative data for dicopper chloride trihydroxide,

compiled from various safety data sheets and chemical information resources.

Parameter Value Citations

CAS Number 1332-65-6 [6][3][5]

EC Number 215-572-9 [6][3][5]

Molecular Formula CL(ORRCl/ CECUar05 [61[5]
(hydrated form)

Molecular Weight 213.57 g/mol [6][2]
Appearance Green or dark green crystalline 12141
powder

Density 3.75 - 3.78 g/cm3 [61[7]
Solubility in Water Practically insoluble (6171

Decomposition Point Decomposes at 300°C [8]
Oral LDso (Rat) 700 - 800 mg/kg [7]
Dermal LDso (Rat) >2000 mg/kg [7]
Inhalation LCso (Rat) >30 mg/L [7]
UN Number 277513077 (6171
Hazard Class 6.1/9 [6][7]
Packing Group I, 11, or I [6][7]

Hazard Identification and Classification

Dicopper chloride trihydroxide is classified as a hazardous substance under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS).

¢ Acute Toxicity, Oral (Category 3): Toxic if swallowed.[3][9]
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e Acute Toxicity, Inhalation (Category 4): Harmful if inhaled.[3][9]

e Hazardous to the Aquatic Environment, Acute Hazard (Category 1): Very toxic to aquatic life.

[3]°]

e Hazardous to the Aquatic Environment, Chronic Hazard (Category 1): Very toxic to aquatic
life with long lasting effects.[3][9]

GHS Hazard Statements:

H301: Toxic if swallowed.[3][9]

H332: Harmful if inhaled.[3][9]

H400: Very toxic to aquatic life.[3][9]

H410: Very toxic to aquatic life with long lasting effects.[3][9]

Signal Word: Danger[9]

Experimental Protocols

The toxicological data presented, such as LDso (Lethal Dose, 50%) and LCso (Lethal
Concentration, 50%) values, are derived from standardized acute toxicity studies conducted on
laboratory animals, typically rats, as specified in regulatory guidelines (e.g., OECD Test
Guidelines). The detailed experimental protocols for the specific values cited in the safety data
sheets are proprietary and not publicly available.

However, a general methodology for an Acute Oral Toxicity (LDso) Study involves the following
key steps:

¢ Animal Selection: Healthy, young adult laboratory rats of a specific strain are chosen and
acclimatized to the laboratory conditions.

o Dose Preparation: The test substance (dicopper chloride trihydroxide) is prepared at
various concentrations, typically in a suitable vehicle like water or oil.
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o Administration: A single dose of the substance is administered to several groups of animals
by oral gavage. A control group receives only the vehicle.

o Observation: The animals are observed for a set period (e.g., 14 days) for signs of toxicity,
morbidity, and mortality. Observations include changes in skin, fur, eyes, and behavior. Body
weight is recorded periodically.

o Data Analysis: The mortality data is statistically analyzed to determine the dose that is lethal
to 50% of the test population (the LDso value).

o Necropsy: A gross necropsy is performed on all animals at the end of the observation period
to identify any pathological changes.

Safety and Handling Procedures
Personal Protective Equipment (PPE) and Engineering
Controls

Handling should occur in a well-ventilated area, preferably within a chemical fume hood.[6]
Appropriate PPE includes safety glasses, suitable protective gloves, and a lab coat.[6][7] In
case of insufficient ventilation or potential for dust generation, approved respiratory equipment
should be worn.[8]

First Aid Measures

A standardized first aid response workflow is crucial when handling this compound.
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Exposure Event

Exposure Occurs

Initial Assessment & A¢tion
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Caption: First aid decision workflow for dicopper chloride trihydroxide exposure.

Spillage and Disposal

In case of a small spill, the material should be carefully collected to avoid generating dust.[6]
The area should then be cleaned. All waste, including contaminated materials, must be
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disposed of as hazardous waste in accordance with local, regional, and national regulations.[9]
Avoid release to the environment.[3][7]

Storage and Stability

Dicopper chloride trihydroxide should be stored in a cool, dry, dark location in a tightly
sealed container.[6] It is stable for at least two years under proper storage conditions.[7] It
should be kept away from incompatible materials such as strong oxidizing agents.[7][8]

Conclusion

Dicopper chloride trihydroxide (CAS No. 1332-65-6) is a compound with significant utility,
particularly in agriculture. However, its classification as toxic if swallowed, harmful if inhaled,
and very toxic to aquatic life necessitates strict adherence to safety protocols. Researchers and
professionals must utilize appropriate engineering controls and personal protective equipment,
be prepared with established first aid procedures, and ensure proper storage and disposal to
mitigate risks to human health and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Dicopper chloride trihydroxide - Wikipedia [en.wikipedia.org]
CAS 1332-65-6 Dicopper chlorine trinydroxide - CAS Chemical [chemicalcas.com]
chemos.de [chemos.de]

1.
2.
3.
e 4. camachem.com [camachem.com]
5. ECHA CHEM [chem.echa.europa.eu]
6.

Dicopper chloride trihydroxide(1332-65-6)MSDS Melting Point Boiling Density Storage
Transport [m.chemicalbook.com]

7. efekto.co.za [efekto.co.za]

8. Copper Oxychloride or Dicopper Chloride Trihydroxide Manufacturers [mubychem.com]

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.montanwerke-brixlegg.com/wp-content/uploads/2023/04/2020-05-25_MSDS_Kupferoxychlorid_technisch_GB.pdf
https://www.chemos.de/import/data/msds/GB_en/1332-65-6-A0044665-GB-en.pdf
https://efekto.co.za/wp-content/uploads/2017/08/Virikop.pdf
https://www.benchchem.com/product/b1250067/docs?utm_src=pdf-body#dicopper-chloride-trihydroxide-cas-number-and-safety-data
https://m.chemicalbook.com/ProductMSDSDetailCB2781275_EN.htm
https://efekto.co.za/wp-content/uploads/2017/08/Virikop.pdf
https://efekto.co.za/wp-content/uploads/2017/08/Virikop.pdf
https://mubychem.com/copperoxychloride.html
https://www.benchchem.com/product/b1250067/docs?utm_src=pdf-body#dicopper-chloride-trihydroxide-cas-number-and-safety-data
https://www.benchchem.com/product/b1250067?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/Dicopper_chloride_trihydroxide
https://www.chemicalcas.com/cas-1332-65-6-dicopper-chlorine-trihydroxide-product/
https://www.chemos.de/import/data/msds/GB_en/1332-65-6-A0044665-GB-en.pdf
https://camachem.com/ru/dicopper-chloride-trihydroxide.html
https://chem.echa.europa.eu/100.014.158/identity
https://m.chemicalbook.com/ProductMSDSDetailCB2781275_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB2781275_EN.htm
https://efekto.co.za/wp-content/uploads/2017/08/Virikop.pdf
https://mubychem.com/copperoxychloride.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1250067?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e 9. montanwerke-brixlegg.com [montanwerke-brixlegg.com]

 To cite this document: BenchChem. [dicopper chloride trinydroxide CAS number and safety
data]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1250067/docs#dicopper-chloride-trihnydroxide-cas-
number-and-safety-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.montanwerke-brixlegg.com/wp-content/uploads/2023/04/2020-05-25_MSDS_Kupferoxychlorid_technisch_GB.pdf
https://www.benchchem.com/product/b1250067/docs#dicopper-chloride-trihydroxide-cas-number-and-safety-data
https://www.benchchem.com/product/b1250067/docs#dicopper-chloride-trihydroxide-cas-number-and-safety-data
https://www.benchchem.com/product/b1250067/docs#dicopper-chloride-trihydroxide-cas-number-and-safety-data
https://www.benchchem.com/product/b1250067/docs#dicopper-chloride-trihydroxide-cas-number-and-safety-data
https://www.benchchem.com/product/b1250067?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1250067?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

